Cas no 42538-55-6 (beta-alanylglycylglycine)
beta-alanylglycylglycine structure
Product Name:beta-alanylglycylglycine
CAS No:42538-55-6
MF:C7H13N3O4
MW:203.195821523666
CID:928232
PubChem ID:97049
Update Time:2025-04-19
beta-alanylglycylglycine Chemical and Physical Properties
Names and Identifiers
-
- beta-alanylglycylglycine
- 2-[[2-(3-aminopropanoylamino)acetyl]amino]acetic acid
- beta-alanyl-glycyl-glycine
- A-alanylglycylglycine
- 42538-55-6
- KFZPLMGKDOHBHG-UHFFFAOYSA-N
- NSC97931
- beta-Ala-gly-gly
- .beta.-Ala-Gly-Gly
- AKOS010407661
- .beta.-Alanyldiglycine
- .beta.-Alanylglycylglycine
- SCHEMBL2478571
- DTXSID00195329
- NSC 97931
- NSC-97931
- Glycine, N-(N-beta-alanylglycyl)-
-
- Inchi: 1S/C7H13N3O4/c8-2-1-5(11)9-3-6(12)10-4-7(13)14/h1-4,8H2,(H,9,11)(H,10,12)(H,13,14)
- InChI Key: KFZPLMGKDOHBHG-UHFFFAOYSA-N
- SMILES: O=C(CCN)NCC(NCC(=O)O)=O
Computed Properties
- Exact Mass: 203.09100
- Monoisotopic Mass: 203.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.8
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 121.52000
- LogP: -0.86570
beta-alanylglycylglycine Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
beta-alanylglycylglycine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
42538-55-6 (beta-alanylglycylglycine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk